Cas no 1805377-95-0 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1805377-95-0
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872399
• Update Time: 2025-06-08

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-5(8(11)12)3-13-6(2-9)7(4)10/h3,8H,2H2,1H3
• InChI Key： IINGELHQBQVXBM-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine

Introduction to 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805377-95-0)

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805377-95-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its complex molecular framework, which includes multiple functional groups such as chloro, chloromethyl, difluoromethyl, and methyl substituents on a pyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine can be represented as C₉H₈Cl₂F₂N. The presence of the pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, provides the compound with strong electron-withdrawing properties. The chloromethyl and difluoromethyl groups further enhance these properties, making the compound highly reactive and versatile in chemical reactions. This reactivity is crucial for its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting specific enzymes involved in the inflammatory pathway. Another study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine showed significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

In addition to its pharmaceutical applications, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine has also found use in the agrochemical industry. The compound's unique chemical structure makes it an excellent starting material for the synthesis of pesticides and herbicides. Research published in Pesticide Biochemistry and Physiology highlighted the effectiveness of derivatives of this compound as potent herbicides with low environmental impact. These derivatives have shown high selectivity and efficacy against various weeds while being safe for crops and beneficial insects.

The synthesis of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine typically involves a multi-step process that begins with the formation of a pyridine ring followed by the introduction of the various substituents. One common synthetic route involves the reaction of 4-chloropyridine with chloromethyldifluoride in the presence of a suitable catalyst. This reaction is followed by further functionalization steps to introduce the remaining substituents. The choice of catalyst and reaction conditions plays a crucial role in achieving high yields and purity levels.

The physical properties of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. The compound is generally stable under normal laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its solubility in organic solvents makes it suitable for use in various chemical reactions and processes.

Safety is a critical aspect when working with any chemical compound, including 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine. Proper personal protective equipment (PPE) should be worn during handling to avoid skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors. In case of accidental exposure, immediate medical attention should be sought.

In conclusion, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805377-95-0) is a versatile compound with significant potential applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in modern chemistry.